ABCA1

ABCA1
Gene: ABCA1TransporterUniProt: P41237

Target Description

ABCA1 (ATP-binding cassette transporter A1) is a crucial membrane-bound transporter protein facilitating the efflux of cholesterol and phospholipids from cells to lipid-poor apolipoproteins, primarily ApoA-I. This process is the rate-limiting step in High-Density Lipoprotein (HDL) formation and reverse cholesterol transport. ABCA1 plays a vital role in lipid homeostasis, preventing foam cell formation, and is a significant therapeutic target for atherosclerosis, cardiovascular diseases, and neurodegenerative disorders.

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Created At2/2/2026
Updated At2/11/2026